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Compound of Interest

Compound Name: Hexanoyl bromide

Cat. No.: B8684340 Get Quote

Disclaimer: A comprehensive, experimentally verified Material Safety Data Sheet (MSDS) for

hexanoyl bromide (CAS 51499-41-3) is not readily available in the public domain. This guide

has been compiled using computed data and safety information from structurally related

compounds, primarily other acyl bromides. The information herein should be used as a guide

and not as a substitute for a compound-specific, verified MSDS. All laboratory work should be

conducted with the utmost caution and under the supervision of qualified personnel.

Chemical Identification and Computed Properties
Hexanoyl bromide is an acyl bromide with the chemical formula C₆H₁₁BrO.[1] It is important

for researchers to be aware of its computed physical and chemical properties to ensure safe

handling and storage.
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Property Value Source

Molecular Formula C₆H₁₁BrO PubChem[1]

Molecular Weight 179.05 g/mol PubChem[1]

CAS Number 51499-41-3 PubChem[1]

IUPAC Name hexanoyl bromide PubChem[1]

Canonical SMILES CCCCCC(=O)Br PubChem[1]

InChI Key
NIPYIXMXODGEES-

UHFFFAOYSA-N
PubChem[1]

Computed XLogP3 2.6 PubChem[1]

Computed Hydrogen Bond

Donor Count
0 PubChem[1]

Computed Hydrogen Bond

Acceptor Count
1 PubChem[1]

Computed Rotatable Bond

Count
4 PubChem[1]

Computed Exact Mass 177.99933 PubChem[1]

Computed Monoisotopic Mass 177.99933 PubChem[1]

Computed Topological Polar

Surface Area
17.1 Å² PubChem[1]

Computed Heavy Atom Count 8 PubChem[1]

Computed Formal Charge 0 PubChem[1]

Computed Complexity 70.9 PubChem[1]

Hazard Identification and Classification (Inferred)
Specific hazard classifications for hexanoyl bromide are not available. However, based on the

reactivity of similar acyl halides, such as acetyl bromide, it can be inferred that hexanoyl
bromide is a corrosive substance that reacts violently with water.[2][3][4] It is likely to cause
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severe skin burns and eye damage.[3][5] Inhalation may cause severe irritation to the

respiratory system.[6]

Inferred GHS Hazard Statements:

H314: Causes severe skin burns and eye damage.

H335: May cause respiratory irritation.

EUH014: Reacts violently with water.

The following diagram illustrates the inferred primary hazards associated with hexanoyl
bromide.
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Inferred Primary Hazards of Hexanoyl Bromide

Experimental Protocols: Safe Handling and
Emergency Procedures
Due to the lack of specific experimental protocols for hexanoyl bromide, the following

procedures are based on best practices for handling water-reactive and corrosive acyl halides
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like acetyl bromide.

Personal Protective Equipment (PPE)
A comprehensive assessment of the risks should be conducted before handling hexanoyl
bromide. The following PPE is mandatory:

PPE Category Specification

Eye Protection Chemical safety goggles and a face shield.[2]

Hand Protection

Chemical-resistant gloves (e.g., butyl rubber,

Viton®). Consult glove manufacturer for specific

breakthrough times.

Body Protection

Flame-retardant lab coat and chemical-resistant

apron. For larger quantities, a chemical-resistant

suit may be necessary.[5]

Respiratory Protection

Work should be conducted in a certified

chemical fume hood.[2] If there is a risk of

inhalation, a NIOSH-approved respirator with an

appropriate cartridge for acid gases and organic

vapors should be used.

The following diagram outlines the essential PPE for handling hexanoyl bromide.
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Mandatory Personal Protective Equipment

Handling and Storage
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Handling: Always handle hexanoyl bromide in a well-ventilated chemical fume hood.[5] Use

only non-sparking tools.[2] Avoid contact with skin, eyes, and clothing.[7] Do not breathe

vapors.[5] Keep away from heat, sparks, and open flames.[2] Containers should be kept

tightly closed when not in use.[8]

Storage: Store in a cool, dry, well-ventilated area away from incompatible materials such as

water, alcohols, bases, and oxidizing agents.[8][9] The storage area should be equipped with

corrosion-resistant materials. Store in a tightly sealed container, preferably under an inert

atmosphere (e.g., nitrogen or argon).

First-Aid Measures
Exposure Route First-Aid Procedure

Inhalation

Move the person to fresh air immediately. If

breathing has stopped, give artificial respiration.

Seek immediate medical attention.[3]

Skin Contact

Immediately flush the affected area with copious

amounts of water for at least 15 minutes while

removing contaminated clothing.[3] Seek

immediate medical attention.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[3] Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[5]

Fire-Fighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO₂), or alcohol-resistant

foam.[8]
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Unsuitable Extinguishing Media:DO NOT USE WATER.[8] Hexanoyl bromide reacts

violently with water, which will exacerbate the situation.

Specific Hazards: Thermal decomposition can produce toxic and corrosive fumes, including

hydrogen bromide and carbon oxides.[8]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[8]

Accidental Release Measures
Personal Precautions: Evacuate the area and ensure adequate ventilation.[2] Wear

appropriate personal protective equipment as described in Section 3.1.

Environmental Precautions: Prevent the material from entering drains or waterways.

Methods for Cleaning Up: For small spills, absorb with a non-combustible, inert material such

as sand or vermiculite.[3] Place the absorbed material into a suitable, labeled container for

disposal. Do not use water for cleanup.[2]

Disposal Considerations
Waste hexanoyl bromide and contaminated materials must be disposed of as hazardous

waste.[8] Contact a licensed professional waste disposal service to dispose of this material.[8]

Do not dispose of it down the drain.

Toxicological and Ecological Information (Data Not
Available)
There is no specific toxicological or ecological data available for hexanoyl bromide. However,

due to its corrosive nature, it is expected to be harmful to aquatic life.[8] Release into the

environment should be avoided.

Stability and Reactivity
Reactivity: Reacts violently with water, alcohols, and bases.[8]
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Chemical Stability: Stable under recommended storage conditions (cool, dry, inert

atmosphere).[8]

Conditions to Avoid: Exposure to moisture, heat, and flames.[8]

Incompatible Materials: Water, strong oxidizing agents, strong bases, and alcohols.[9]

Hazardous Decomposition Products: Thermal decomposition may produce hydrogen

bromide and carbon oxides.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Hexanoyl bromide | C6H11BrO | CID 13226800 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. nj.gov [nj.gov]

3. store.apolloscientific.co.uk [store.apolloscientific.co.uk]

4. ACETYL BROMIDE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]

5. chemstock.ae [chemstock.ae]

6. Report | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]

7. aksci.com [aksci.com]

8. datasheets.scbt.com [datasheets.scbt.com]

9. fishersci.com [fishersci.com]

To cite this document: BenchChem. [Hexanoyl Bromide: A Technical Safety Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8684340#material-safety-data-sheet-for-hexanoyl-
bromide]

Disclaimer & Data Validity:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://datasheets.scbt.com/sds/hghs/en/sc-230079.pdf
https://datasheets.scbt.com/sds/hghs/en/sc-230079.pdf
https://www.fishersci.com/store/msds?partNumber=AC169041000&countryCode=US&language=en
https://datasheets.scbt.com/sds/hghs/en/sc-230079.pdf
https://www.benchchem.com/product/b8684340?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Hexanoyl-bromide
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0012.pdf
https://store.apolloscientific.co.uk/storage/msds/OR1943_msds.pdf
https://cameochemicals.noaa.gov/chemical/2283
https://chemstock.ae/wp-content/uploads/2019/05/msds/37036MSDS.pdf
https://cameochemicals.noaa.gov/report?key=CH2649
https://aksci.com/sds/Y1636_SDS.pdf
https://datasheets.scbt.com/sds/hghs/en/sc-230079.pdf
https://www.fishersci.com/store/msds?partNumber=AC169041000&countryCode=US&language=en
https://www.benchchem.com/product/b8684340#material-safety-data-sheet-for-hexanoyl-bromide
https://www.benchchem.com/product/b8684340#material-safety-data-sheet-for-hexanoyl-bromide
https://www.benchchem.com/product/b8684340#material-safety-data-sheet-for-hexanoyl-bromide
https://www.benchchem.com/product/b8684340#material-safety-data-sheet-for-hexanoyl-bromide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8684340?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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